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Compound of Interest

Compound Name: (Cyclobutylmethyl)(methyl)amine

Cat. No.: B1357597 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the safety and hazards associated

with (Cyclobutylmethyl)(methyl)amine (CAS No. 67579-87-7), a chemical intermediate of

interest to researchers, scientists, and drug development professionals. Due to the limited

availability of specific toxicological data for this compound, this guide also incorporates

information on structurally similar aliphatic amines to provide a thorough understanding of the

potential risks.

Chemical Identification and Physicochemical
Properties
(Cyclobutylmethyl)(methyl)amine, also known as N-methylcyclobutanamine, is a cyclic

aliphatic amine.[1] Its basic physicochemical properties are summarized in the table below.
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Property Value Source

CAS Number 67579-87-7 PubChem[2]

Molecular Formula C₆H₁₃N PubChem[2]

Molecular Weight 99.17 g/mol PubChem[2]

IUPAC Name
1-cyclobutyl-N-

methylmethanamine
PubChem[2]

Synonyms

(cyclobutylmethyl)methylamine

, N-(Cyclobutylmethyl)-N-

methylamine

PubChem[2]

Hazard Identification and Classification
(Cyclobutylmethyl)(methyl)amine is classified as a hazardous chemical. The primary

hazards are associated with its corrosive nature.

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS)

classification for (Cyclobutylmethyl)(methyl)amine, based on notifications to the ECHA C&L

Inventory, is as follows:

Hazard Class
Hazard
Category

Hazard
Statement

Pictogram Signal Word

Skin

Corrosion/Irritatio

n

Category 1B

H314: Causes

severe skin

burns and eye

damage

alt text Danger

Source: ECHA C&L Inventory[2]

This classification indicates that the substance is capable of causing irreversible damage to the

skin and eyes upon contact.
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Toxicological Data
Comprehensive toxicological data for (Cyclobutylmethyl)(methyl)amine is not readily

available in public literature. Therefore, data for structurally related aliphatic amines are

presented here to provide an indication of potential toxicity. It is crucial to handle

(Cyclobutylmethyl)(methyl)amine with the assumption that it possesses similar or greater

toxicity.

Compound Test Route Species Value Source

N-

Methylcyclob

utanamine

Acute Toxicity Oral -

Toxic if

swallowed

(GHS

Category 3)

ECHA C&L

Inventory[1]

Methylamine LD50 Oral Rat 100 mg/kg
Cole-Parmer

MSDS[3]

Methylamine LC50 Inhalation Mouse
2400

mg/m³/2H

Cole-Parmer

MSDS[3]

Primary

aliphatic

(C12-22)

amines

LD50 Oral Rat
1300 - 2000

mg/kg bw

Human

health tier II

assessment[4

]

Note: The absence of specific LD50/LC50 data for (Cyclobutylmethyl)(methyl)amine
necessitates a cautious approach, treating it as a substance with potentially high acute toxicity.

Experimental Protocols for Hazard Assessment
The characterization of a chemical's skin and eye irritancy/corrosivity is typically conducted

following standardized guidelines, such as those established by the Organisation for Economic

Co-operation and Development (OECD).

Skin Corrosion/Irritation Testing (OECD Guideline 404)
This test evaluates the potential of a substance to cause irreversible (corrosion) or reversible

(irritation) skin damage.
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Methodology:

Animal Model: The albino rabbit is the preferred species.

Application: A single dose of the test substance (0.5 mL for liquids or 0.5 g for solids) is

applied to a small area of clipped skin (approximately 6 cm²).

Exposure: The substance is held in contact with the skin for a specified period, typically up to

4 hours.

Observation: The skin is examined for erythema (redness) and edema (swelling) at specific

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal. Observations continue for up to

14 days to assess the reversibility of any effects.

Classification: The severity and reversibility of the skin reactions determine the classification

of the substance as corrosive or irritant.

Eye Irritation/Corrosion Testing (OECD Guideline 405)
This test assesses the potential of a substance to cause damage to the eye.

Methodology:

Animal Model: The albino rabbit is the recommended species.

Application: A single dose of the test substance (typically 0.1 mL for liquids) is instilled into

the conjunctival sac of one eye. The other eye serves as a control.

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application. The observation period can be extended to 21 days to

evaluate the reversibility of damage.

Classification: The nature and severity of the eye lesions, as well as their reversibility, are

used to classify the substance's eye irritation or corrosion potential.

Safe Handling and Emergency Procedures
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Given the hazardous nature of (Cyclobutylmethyl)(methyl)amine, strict adherence to safety

protocols is mandatory.

Personal Protective Equipment (PPE)
Eye/Face Protection: Chemical safety goggles and a face shield are required.

Skin Protection: A lab coat, and chemical-resistant gloves (e.g., nitrile rubber) are essential.

Respiratory Protection: Work should be conducted in a well-ventilated fume hood. If there is

a risk of inhalation, a NIOSH-approved respirator with an appropriate cartridge for organic

vapors should be used.

Engineering Controls
Work with (Cyclobutylmethyl)(methyl)amine should always be performed in a certified

chemical fume hood.

An eyewash station and a safety shower must be readily accessible in the immediate work

area.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Visualized Workflows
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To aid researchers in the safe handling and management of (Cyclobutylmethyl)
(methyl)amine, the following workflows have been developed.

Comprehensive Safety and Handling Workflow for (Cyclobutylmethyl)(methyl)amine

Planning & Preparation

Chemical Handling

Storage & Waste

Review Safety Data Sheet (SDS) and
 all available safety information

Conduct a formal risk assessment for the planned experiment

Identify and ensure availability of all necessary
 Personal Protective Equipment (PPE)

Verify functionality of engineering controls
 (fume hood, eyewash, safety shower)

Don appropriate PPE before handling the chemical

Work exclusively within a certified chemical fume hood

Use compatible and properly labeled containers

Avoid inhalation, ingestion, and contact with skin and eyes

Store in a cool, dry, well-ventilated area
 away from incompatible materials

Ensure container is tightly sealed and clearly labeled

Dispose of waste according to institutional
 and regulatory guidelines
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Click to download full resolution via product page

Caption: A workflow for the safe handling of (Cyclobutylmethyl)(methyl)amine.

Chemical Spill Emergency Response for (Cyclobutylmethyl)(methyl)amine

Chemical Spill Occurs

Evacuate the immediate area

Alert colleagues and notify
 emergency services/safety officer

Assess the spill from a safe distance.
 Is it a minor or major spill?

Minor Spill

Minor

Major Spill

Major

Don appropriate PPE
 (respirator, gloves, goggles, lab coat)

Await arrival of trained
 emergency responders

Contain the spill with absorbent material
 (e.g., vermiculite, sand)

If appropriate, neutralize with a suitable agent
 (consult SDS or safety officer)

Carefully collect the absorbed material
 into a labeled waste container

Decontaminate the spill area and equipment

Dispose of waste as hazardous material
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Caption: A workflow for responding to a chemical spill of (Cyclobutylmethyl)(methyl)amine.

Conclusion
(Cyclobutylmethyl)(methyl)amine is a hazardous chemical that requires careful handling by

trained personnel in a controlled laboratory environment. Its primary hazards are severe skin

and eye damage. While specific quantitative toxicological data is limited, the information

available for related aliphatic amines suggests that it should be treated as a substance with

potential for high acute toxicity. Adherence to the safety protocols and workflows outlined in this

guide is essential to minimize the risk of exposure and ensure a safe research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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